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Introduction

Frizzled-7 (FZD7), a member of the Frizzled family of transmembrane receptors, plays a pivotal

role in the Wnt signaling pathway. Dysregulation of the Wnt/FZD7 axis is increasingly

implicated in the initiation, progression, and metastasis of various cancers, including colorectal,

breast, and liver cancer. Consequently, accurate and reliable measurement of FZD7 expression

in cancer cells is crucial for basic research, biomarker discovery, and the development of

targeted therapeutics. This document provides detailed protocols for the quantification of FZD7

expression at both the mRNA and protein levels.

FZD7 Signaling Pathway in Cancer
FZD7 is a key receptor in the canonical Wnt/β-catenin signaling pathway. Upon binding of a

Wnt ligand, FZD7 recruits the co-receptor LRP5/6 and the scaffold protein Dishevelled (DVL).

This leads to the inhibition of the β-catenin destruction complex (comprising AXIN, APC,

GSK3β, and CK1), resulting in the stabilization and nuclear translocation of β-catenin. In the

nucleus, β-catenin acts as a transcriptional co-activator with TCF/LEF transcription factors to

upregulate target genes involved in cell proliferation, survival, and differentiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b11437074#how-to-measure-fzd7-expression-in-cancer-cells
https://www.benchchem.com/product/b11437074#how-to-measure-fzd7-expression-in-cancer-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11437074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11437074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

